S-(2,3,4-Trihydroxybutyl)mercapturic Acid
S-(2,3,4-Trihydroxybutyl)mercapturic Acid
Brand Name:
Vulcanchem
CAS No.:
219965-90-9
VCID:
VC0023834
InChI:
InChI=1S/C9H17NO6S/c1-5(12)10-6(9(15)16)3-17-4-8(14)7(13)2-11/h6-8,11,13-14H,2-4H2,1H3,(H,10,12)(H,15,16)/t6-,7?,8?/m0/s1
SMILES:
CC(=O)NC(CSCC(C(CO)O)O)C(=O)O
Molecular Formula:
C9H17NO6S
Molecular Weight:
267.296
S-(2,3,4-Trihydroxybutyl)mercapturic Acid
CAS No.: 219965-90-9
Cat. No.: VC0023834
Molecular Formula: C9H17NO6S
Molecular Weight: 267.296
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 219965-90-9 |
|---|---|
| Molecular Formula | C9H17NO6S |
| Molecular Weight | 267.296 |
| IUPAC Name | (2R)-2-acetamido-3-(2,3,4-trihydroxybutylsulfanyl)propanoic acid |
| Standard InChI | InChI=1S/C9H17NO6S/c1-5(12)10-6(9(15)16)3-17-4-8(14)7(13)2-11/h6-8,11,13-14H,2-4H2,1H3,(H,10,12)(H,15,16)/t6-,7?,8?/m0/s1 |
| Standard InChI Key | QGRUOXFPDCTBCA-KKMMWDRVSA-N |
| SMILES | CC(=O)NC(CSCC(C(CO)O)O)C(=O)O |
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